Cas no 2172491-63-1 (2-cyclobutyl-3-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}propanoic acid)

• Product Name: 2-cyclobutyl-3-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}propanoic acid
• CAS No: 2172491-63-1
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 5879589
• PubChem ID: 165582754
• Update Time: 2025-05-19

2-cyclobutyl-3-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclobutyl-3-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}propanoic acid
• 2172491-63-1
• 2-cyclobutyl-3-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]propanamido}propanoic acid
• EN300-1533344

• Inchi： 1S/C27H32N2O6/c30-25(29-16-23(26(31)32)18-6-5-7-18)12-14-34-15-13-28-27(33)35-17-24-21-10-3-1-8-19(21)20-9-2-4-11-22(20)24/h1-4,8-11,18,23-24H,5-7,12-17H2,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： RBFSIJWJRRZMEQ-UHFFFAOYSA-N
• SMILES： OC(C(CNC(CCOCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)C1CCC1)=O

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 705
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 114Ų

Additional information on 2-cyclobutyl-3-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}propanoic acid

Compound CAS No: 2172491-63-1 - 2-Cyclobutyl-3-{3-[2-(9H-fluoren-9-ylmethoxycarbonylamino)ethoxy]propanamido}propanoic Acid

The compound with CAS number 2172491-63-1, named 2-cyclobutyl-3-{3-[2-(9H-fluoren-9-ylmethoxycarbonylamino)ethoxy]propanamido}propanoic acid, is a highly specialized organic molecule with significant applications in the fields of pharmacology and materials science. This compound is characterized by its complex structure, which includes a cyclobutane ring, a fluorenylmethoxycarbonyl (Fmoc) group, and a propanoic acid moiety. The presence of these functional groups makes it a versatile building block for various chemical reactions and biological assays.

Recent studies have highlighted the importance of this compound in peptide synthesis and drug delivery systems. The Fmoc group, a well-known protecting group in peptide chemistry, plays a crucial role in controlling the reactivity of amino groups during synthesis. This compound's ability to act as a linker or spacer in peptide assemblies has been extensively explored, particularly in the context of developing bioactive molecules with enhanced stability and targeting capabilities.

One of the most notable advancements involving this compound is its use in the development of self-assembling peptides. Researchers have demonstrated that the cyclobutane ring introduces rigidity into the molecule, which can influence the secondary structure of peptides and enhance their ability to form stable nanostructures. These nanostructures have potential applications in drug delivery, where they can serve as carriers for hydrophobic drugs or imaging agents.

In addition to its role in peptide chemistry, this compound has also been investigated for its potential in polymer science. The propanoic acid moiety can undergo polymerization under specific conditions, leading to the formation of biodegradable polymers with tunable mechanical properties. These polymers have shown promise in tissue engineering applications, where they can serve as scaffolds for cell growth and differentiation.

Recent breakthroughs in computational chemistry have further elucidated the electronic properties of this compound. Advanced molecular modeling techniques have revealed that the Fmoc group significantly influences the molecule's electronic distribution, making it an attractive candidate for use in organic electronics. Potential applications include its incorporation into organic field-effect transistors (OFETs) or light-emitting diodes (OLEDs), where its electronic properties could enhance device performance.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and peptide chemistry. Key steps include the formation of the Fmoc group via nucleophilic acyl substitution and the subsequent coupling reactions that assemble the final molecule. The reaction conditions are carefully optimized to ensure high yields and purity, which are critical for its intended applications.

Despite its complexity, this compound is relatively stable under standard laboratory conditions, making it suitable for long-term storage and transportation. Its stability is attributed to the robust nature of its functional groups and the overall molecular architecture.

In conclusion, compound CAS No: 2172491-63-1 - 2-cyclobutyl-3-{3-[2-(9H-fluoren-9-ylmethoxycarbonylamino)ethoxy]propanamido}propanoic acid is a multifaceted molecule with diverse applications across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool in peptide synthesis, drug delivery, polymer science, and organic electronics. As research continues to uncover new possibilities for this compound, it is expected to play an increasingly important role in advancing both academic research and industrial applications.